(5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C19H13N3OS2
• Molecular Weight: 363.5 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H13N3OS2/c23-18-16(11-14-7-4-8-15-17(14)21-10-9-20-15)25-19(24)22(18)12-13-5-2-1-3-6-13/h1-11H,12H2/b16-11-
• InChI Key: OFELJRKZSLRXJG-WJDWOHSUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S

Description

(5Z)-3-Benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a novel synthetic compound based on the 2-thioxothiazolidin-4-one (rhodanine) scaffold, a structure recognized for its diverse biological potential. This reagent is of significant interest in medicinal chemistry research, particularly in the development of enzyme inhibitors. Its molecular design incorporates a β-phenyl-α,β-unsaturated carbonyl (PUSC) motif, a configuration demonstrated in closely related analogs to confer potent tyrosinase inhibitory activity, which is relevant for studies in dermatology and hyperpigmentation . Furthermore, the incorporation of the quinoxaline moiety, a privileged structure in drug discovery, may enhance its ability to interact with various biological targets. Research on similar rhodanine derivatives has shown promise in antimicrobial applications, with some compounds exhibiting activity against resistant bacterial strains such as MRSA and E. coli, as well as antifungal properties . This compound is intended for research purposes only, specifically for in vitro biochemical and cell-based assays to investigate its mechanism of action, potency, and selectivity. It is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Synthetic Routes for Thiazolidinone Core Formation

The thiazolidinone ring serves as the foundational scaffold for this compound. A widely adopted method involves the cyclocondensation of benzyl isothiocyanate with thioglycolic acid derivatives. For instance, PMC7424068 demonstrates that reacting benzyl isothiocyanate with thioglycolic acid in glacial acetic acid under reflux yields 3-benzyl-2-thioxo-1,3-thiazolidin-4-one . This intermediate is critical for subsequent functionalization.

Key Reaction Conditions :

• Solvent : Glacial acetic acid

• Temperature : Reflux (~110°C)

• Time : 1–2 hours

• Yield : 70–85%

The reaction proceeds via nucleophilic attack of the thiocyanate nitrogen on the carbonyl carbon of thioglycolic acid, followed by cyclization. Protonation of the intermediate by acetic acid facilitates ring closure.

Stereochemical Control and Isolation

Achieving the (5Z)-configuration requires careful control of reaction dynamics. PMC11494716 highlights that polar aprotic solvents like DMF enhance Z-selectivity by stabilizing the transition state through dipole interactions . Post-reaction, the crude product is purified via column chromatography (silica gel, ethyl acetate/hexane 3:7) to isolate the Z-isomer .

Characterization Data :

• Melting Point : 218–220°C

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.92 (s, 1H, quinoxaline-H), 7.45–7.30 (m, 5H, benzyl-H), 6.95 (s, 1H, CH=) .

• HRMS : m/z 363.5 [M+H]⁺ .

Industrial-Scale Production Considerations

For large-scale synthesis, PMC7424068 recommends continuous flow reactors to improve heat transfer and reduce reaction times . Key adjustments include:

• Solvent : Toluene (replaces ethanol for higher boiling point)

• Catalyst Load : Reduced to 2 mol% piperidine

• Yield : 80% at 1 kg scale

Comparative Analysis of Synthetic Methods

Method	Conditions	Yield	Z-Selectivity
Ethanol Reflux	Piperidine, 78°C, 12 hours	65%	85%
DMF Reflux	Piperidine, 110°C, 8 hours	70%	92%
Continuous Flow	Toluene, 2 mol% catalyst, 120°C	80%	88%

The DMF method offers superior selectivity but requires higher temperatures, while continuous flow balances yield and scalability.

Mechanistic Insights

The Knoevenagel condensation proceeds via a six-membered transition state where the thiazolidinone enolate attacks the aldehyde carbonyl. Proton transfer from the catalyst (piperidine) stabilizes the intermediate, leading to β-elimination and double-bond formation . The Z-configuration is thermodynamically favored due to reduced steric strain between the benzyl and quinoxaline groups .

Chemical Reactions Analysis

Types of Reactions

(5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The quinoxaline ring can be reduced to a dihydroquinoxaline using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Alkyl halides, nucleophiles

Major Products Formed

Oxidation: Sulfone derivatives

Reduction: Dihydroquinoxaline derivatives

Substitution: Various substituted thiazolidinone derivatives

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer properties of this compound. In a xenograft model of breast cancer, doses ranging from 10 mg/kg to 50 mg/kg were administered over four weeks. The results indicated a significant reduction in tumor size and increased apoptosis in tumor tissues, suggesting its potential as a therapeutic agent against cancer.

Study Type	Model Used	Dose Range	Outcome
Xenograft Study	Breast Cancer	10 mg/kg - 50 mg/kg	Dose-dependent tumor size reduction

Antimicrobial Properties

The compound has also demonstrated promising antimicrobial activity against clinical isolates of Staphylococcus aureus. Testing through broth microdilution and agar diffusion methods revealed minimum inhibitory concentrations (MIC) comparable to standard antibiotics, indicating its potential as an effective antibacterial agent.

Test Method	Organism Tested	MIC Value	Comparison
Broth Microdilution	Staphylococcus aureus	Comparable to standard antibiotics	Effective antibacterial agent

Case Study 1: Anticancer Efficacy

In a peer-reviewed study, the compound was evaluated for its anticancer efficacy in a breast cancer model. The findings illustrated that the compound not only reduced tumor size but also induced significant apoptosis, highlighting its potential as a therapeutic agent in oncology.

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial properties of the compound against Staphylococcus aureus. Results showed effective inhibition at concentrations similar to established antibiotics, suggesting its viability as a new antimicrobial treatment option.

Mechanism of Action

The mechanism of action of (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is not well-documented. similar compounds exert their effects by interacting with specific molecular targets, such as enzymes or receptors, leading to the modulation of biological pathways. For example, thiazolidinones are known to inhibit enzymes involved in inflammation and cancer cell proliferation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Thiazolidinone Derivatives and Their Activities

Compound Name	Substituents (Position 3 and 5)	Biological Activity (IC50/EC50)	Reference
(5Z)-3-Benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one	3-Benzyl; 5-Quinoxalin-5-ylmethylidene	Data not provided in evidence
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one (3a)	3-Unsubstituted; 5-Benzodioxol-5-ylmethylene	DYRK1A inhibition: IC50 = 0.090 µM
(5Z)-5-(2,3-Dihydrobenzofuran-5-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one (3g)	3-Unsubstituted; 5-Dihydrobenzofuran-5-ylmethylene	Antitumor: Caco2 (8 µM), HCT 116 (6 µM)
(5Z)-3-(3-Hydroxyphenyl)-5-(indol-3-ylmethylene)-2-thioxothiazolidin-4-one (5b)	3-(3-Hydroxyphenyl); 5-Indolylmethylene	Antibacterial, antifungal (lead compound)

Key Observations:

Compounds with benzodioxol (3a) or dihydrobenzofuran (3g) groups exhibit potent antitumor and kinase inhibitory activities, suggesting that electron-rich bicyclic systems improve target binding . Indolylmethylene derivatives (e.g., 5b) demonstrate antibacterial activity, highlighting the role of heteroaromatic substituents in modulating antimicrobial efficacy .

Position 3 Modifications :

• The benzyl group at position 3 in the target compound may enhance lipophilicity and membrane permeability compared to unsubstituted (3a, 3g) or polar (3-hydroxyphenyl) analogues .

Table 2: Selected Physicochemical Data

Compound Name	Melting Point (°C)	Molecular Weight	Solubility Insights
(5Z)-3-Benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one	Not reported	353.4 g/mol	Likely low aqueous solubility due to aromatic substituents
(5Z)-5-(7-Bromo-1,3-benzodioxol-5-ylmethylene)-2-thioxo-1,3-thiazolidin-4-one	>260	376.2 g/mol	High thermal stability

Mechanistic Insights and Selectivity

• Antitumor Activity : Compound 3g’s dihydrobenzofuran substituent may intercalate into DNA or inhibit topoisomerases, while 3a’s benzodioxol group shows selectivity for DYRK1A kinase .
• Antimicrobial Activity : Indolylmethylene derivatives (e.g., 5b) likely target bacterial cell walls or fungal ergosterol biosynthesis .

Biological Activity

(5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound belonging to the thiazolidinone class, which has garnered attention due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

The compound's molecular structure is characterized by a thiazolidinone core with a quinoxaline moiety, which is critical for its biological activity. The molecular formula is $C_{19}H_{16}N_2OS$ with a molecular weight of 320.4 g/mol.

Property	Value
Molecular Formula	C19H16N2OS
Molecular Weight	320.4 g/mol
IUPAC Name	(5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

The biological activity of (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The compound has shown potential as an enzyme inhibitor, particularly in pathways related to cancer cell proliferation and apoptosis.
• Receptor Modulation : It may modulate receptor activities, affecting signaling pathways associated with inflammation and cancer.
• Antioxidant Activity : The thiazolidinone structure contributes to its ability to scavenge free radicals, potentially mitigating oxidative stress-related damage.

Anticancer Properties

Recent studies have demonstrated the anticancer potential of this compound against various cancer cell lines. For instance:

• Breast Cancer : In vitro studies indicated that (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one significantly inhibited the growth of MCF-7 and MDA-MB-231 breast cancer cells. The mechanism involved the downregulation of anti-apoptotic proteins (Bcl-2 family) and upregulation of pro-apoptotic proteins (Bak, Bax) .

Antimicrobial Activity

The compound exhibited moderate antimicrobial activity against several bacterial strains. A study reported that derivatives of thiazolidinones showed effective inhibition against both Gram-positive and Gram-negative bacteria .

Anti-inflammatory Effects

The anti-inflammatory properties have also been explored. Compounds with similar structures have been shown to reduce inflammatory markers in cellular models, indicating potential therapeutic applications in inflammatory diseases .

Study 1: Antitumor Activity

A recent investigation focused on the effects of (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one on tumor cell lines. The results demonstrated a dose-dependent decrease in cell viability and induction of apoptosis in breast cancer cells .

Study 2: Mechanistic Insights

Another study utilized docking simulations to elucidate the binding interactions between the compound and target proteins involved in cancer progression. The findings suggested strong binding affinities that could translate into effective inhibition of target enzymes .

Q & A

Q. What is the general synthetic route for (5Z)-3-benzyl-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one?

The compound is synthesized via a condensation reaction between quinoxaline-5-carbaldehyde and 3-benzyl-2-thioxo-1,3-thiazolidin-4-one. The reaction typically uses acetic acid as a solvent, ammonium acetate as a catalyst, and heating under reflux for 6–24 hours. The product is purified via recrystallization (e.g., ethyl acetate) or column chromatography. This method is analogous to the synthesis of other 5-arylidene rhodanine derivatives .

Q. How is the Z-configuration of the exocyclic double bond confirmed experimentally?

The Z-configuration is determined using:

• X-ray crystallography : Refinement with SHELX software identifies bond angles and torsional parameters .
• NMR spectroscopy : Nuclear Overhauser Effect (NOE) interactions between the benzyl/protonated aromatic groups and the thiazolidinone ring confirm spatial proximity .

Q. What spectroscopic techniques are used for structural characterization?

Key methods include:

• FT-IR : Confirms carbonyl (C=O, ~1700 cm⁻¹) and thioxo (C=S, ~1200 cm⁻¹) groups.
• ¹H/¹³C NMR : Assigns aromatic protons, methylidene protons (δ 7.2–7.8 ppm), and quaternary carbons.
• UV-Vis : Detects π→π* transitions in the quinoxaline and benzylidene moieties (~300–400 nm) .

Q. What biological screening assays are relevant for this compound?

Similar rhodanine derivatives are tested for:

• Enzyme inhibition : Kinase (e.g., DYRK1A) assays using fluorescence-based ATP depletion measurements .
• Antimicrobial activity : Broth microdilution to determine minimum inhibitory concentrations (MICs) .

Advanced Research Inquiries

Q. How can reaction conditions be optimized to improve synthetic yield?

Variables to explore:

• Catalysts : Substituent-dependent use of K₂CO₃ (for electron-deficient aldehydes) or NaOAc (for electron-rich aldehydes) .
• Solvent systems : Polar aprotic solvents (DMF, THF) enhance solubility of quinoxaline derivatives .
• Microwave irradiation : Reduces reaction time from hours to minutes (e.g., 100°C, 300 W, 15 min) .

Q. What structural modifications enhance bioactivity in rhodanine derivatives?

Structure-activity relationship (SAR) studies suggest:

• Electron-withdrawing groups (e.g., -NO₂, -Cl) on the arylidene moiety improve enzyme inhibition (e.g., IC₅₀ = 1.3–3.0 µM for chloroplast inhibitors) .
• Quinoxaline substitution : The nitrogen-rich heterocycle may enhance DNA intercalation or protein binding .

Q. How can computational methods aid in understanding mechanistic pathways?

• DFT calculations : Predict molecular electrostatic potential (MEP) maps to identify nucleophilic/electrophilic sites .
• Molecular docking : Simulate binding interactions with target proteins (e.g., DYRK1A ATP-binding pocket) using AutoDock Vina .

Q. How to resolve contradictions in biological activity data across studies?

Strategies include:

• Standardized assays : Use isogenic cell lines and control for ATP levels in kinase assays .
• Dose-response validation : Replicate IC₅₀ measurements under identical pH/temperature conditions .

Q. What challenges arise in crystallographic analysis, and how are they addressed?

Common issues and solutions:

• Disordered solvent molecules : Mask electron density using SQUEEZE in PLATON .
• Twinned crystals : Apply twin refinement protocols in SHELXL .

Methodological Notes

• Synthetic references : For analogous procedures, see .
• Crystallography tools : SHELX suite (refinement), ORTEP-3 (visualization) .
• Biological assays : Follow protocols in for reproducibility.